Cas no 2228572-86-7 ({1-(3,6-dichloropyridazin-4-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(3,6-dichloropyridazin-4-yl)methylcyclopropyl}methanamine
• CAS No: 2228572-86-7
• MF: C₉H₁₁Cl₂N₃
• MW: 232.109739542007
• CID: 6369315
• PubChem ID: 165884928
• Update Time: 2025-11-01

{1-(3,6-dichloropyridazin-4-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(3,6-dichloropyridazin-4-yl)methylcyclopropyl}methanamine
• EN300-1979234
• {1-[(3,6-dichloropyridazin-4-yl)methyl]cyclopropyl}methanamine
• 2228572-86-7

• Inchi： 1S/C9H11Cl2N3/c10-7-3-6(8(11)14-13-7)4-9(5-12)1-2-9/h3H,1-2,4-5,12H2
• InChI Key： OGHZQWOQZNOIKK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)CC1(CN)CC1

Computed Properties

• Exact Mass: 231.0330028g/mol
• Monoisotopic Mass: 231.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Additional information on {1-(3,6-dichloropyridazin-4-yl)methylcyclopropyl}methanamine

Introduction to {1-(3,6-dichloropyridazin-4-yl)methylcyclopropyl}methanamine (CAS No. 2228572-86-7)

{1-(3,6-dichloropyridazin-4-yl)methylcyclopropyl}methanamine} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2228572-86-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique structural features of this molecule, particularly its cyclopropyl and pyridazine moieties, contribute to its potential as a lead compound in the development of novel therapeutic agents.

The molecular structure of {1-(3,6-dichloropyridazin-4-yl)methylcyclopropyl}methanamine consists of a cyclopropyl ring substituted with a {3,6-dichloropyridazine} group, which is further connected to an amine functionality. This arrangement creates a diverse chemical scaffold that can interact with various biological targets. The presence of chlorine atoms at the 3 and 6 positions of the pyridazine ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds derived from pyridazine. Pyridazine derivatives have shown remarkable efficacy in inhibiting enzymes and receptors involved in numerous diseases, including cancer, inflammation, and infectious disorders. The cyclopropyl group in {1-(3,6-dichloropyridazin-4-yl)methylcyclopropyl}methanamine adds an additional layer of complexity to its biological activity, potentially influencing its binding affinity and selectivity towards specific targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The cyclopropyl ring is known to enhance metabolic stability and bioavailability, while the pyridazine moiety provides a rich platform for further chemical modifications. These features make {1-(3,6-dichloropyridazin-4-yl)methylcyclopropyl}methanamine an attractive candidate for structure-based drug design and virtual screening campaigns.

Recent studies have demonstrated the importance of cyclopropane-containing compounds in medicinal chemistry due to their unique conformational rigidity and ability to mimic certain biological interactions. The incorporation of a cyclopropyl group into {1-(3,6-dichloropyridazin-4-yl)methylcyclopropyl}methanamine not only contributes to its structural diversity but also enhances its potential as a pharmacophore. This structural motif has been shown to improve binding interactions with biological targets, leading to increased potency and selectivity.

The amine functionality in {1-(3,6-dichloropyridazin-4-yl)methylcyclopropyl}methanamine provides another avenue for chemical modification, allowing for the introduction of various substituents that can fine-tune its biological activity. For instance, functionalization at the amine group can lead to the formation of salts or esters, which can improve solubility and pharmacokinetic properties. Additionally, the amine moiety can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity.

The dichloropyridazine moiety is another critical feature of this compound that contributes to its pharmacological potential. The chlorine atoms at the 3 and 6 positions increase the electrophilicity of the pyridazine ring, making it more susceptible to nucleophilic attack. This reactivity can be exploited in various synthetic transformations to introduce additional functional groups or to modify existing ones. Such modifications can lead to the discovery of new analogs with improved biological activity and reduced toxicity.

In conclusion, {1-(3,6-dichloropyridazin-4-yl)methylcyclopropyl}methanamine (CAS No. 2228572-86-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the cyclopropyl ring and dichloropyridazine moiety, make it an attractive scaffold for drug discovery. The compound's potential as a lead molecule in developing novel therapeutic agents underscores its importance in advancing our understanding of heterocyclic chemistry and its applications in medicine.